Cas no 120352-93-4 (Benzeneacetonitrile,2-ethoxy-a-(1-methylethyl)-)

• Product Name: Benzeneacetonitrile,2-ethoxy-a-(1-methylethyl)-
• CAS No: 120352-93-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 133196
• PubChem ID: 14245131
• Update Time: 2025-04-19

Benzeneacetonitrile,2-ethoxy-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2-ethoxy-a-(1-methylethyl)-
• 2-(2-ethoxyphenyl)-3-methylbutanenitrile
• Benzeneacetonitrile, 2-ethoxy-alpha-(1-methylethyl)- (9CI)
• 120352-93-4
• DTXSID60557909

• Inchi： 1S/C13H17NO/c1-4-15-13-8-6-5-7-11(13)12(9-14)10(2)3/h5-8,10,12H,4H2,1-3H3
• InChI Key： PICRMDCCMUNZOG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(C#N)C(C)C

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02